Cas no 33100-53-7 (1-(1H-benzimidazol-2-yl)-1-phenylmethanamine)

• Product Name: 1-(1H-benzimidazol-2-yl)-1-phenylmethanamine
• CAS No: 33100-53-7
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 3141489
• PubChem ID: 2771998
• Update Time: 2025-04-21

1-(1H-benzimidazol-2-yl)-1-phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-benzimidazol-2-yl)-1-phenylmethanamine
• 33100-53-7
• ALBB-031465
• AKOS000162381
• EN300-76590
• 1-(1H-1,3-BENZODIAZOL-2-YL)-1-PHENYLMETHANAMINE
• 1H-benzimidazol-2-yl(phenyl)methanamine
• DA-06813
• 1H-Benzimidazole-2-methanamine, a-phenyl-
• (1H-benzo[d]imidazol-2-yl)(phenyl)methanamine
• BBL030152
• STK711082
• (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine
• AKOS016049297
• G50690

• Inchi： 1S/C14H13N3/c15-13(10-6-2-1-3-7-10)14-16-11-8-4-5-9-12(11)17-14/h1-9,13H,15H2,(H,16,17)
• InChI Key： XNHQMCNLONGDFY-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 223.110947427Da
• Monoisotopic Mass: 223.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles